N-(3-fluorophenyl)-N'-(6-methyl-2-pyridinyl)urea

• IUPAC Name: 1-(3-fluorophenyl)-3-(6-methylpyridin-2-yl)urea
• InChI: InChI=1S/C13H12FN3O/c1-9-4-2-7-12(15-9)17-13(18)16-11-6-3-5-10(14)8-11/h2-8H,1H3,(H2,15,16,17,18)
• InChI Key: BMVINAOUIFVSRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C13H12FN3O
• Molecular Weight: 245.25 g/mol

Description

N-(3-fluorophenyl)-N'-(6-methyl-2-pyridinyl)urea, also known as FFPU, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and agriculture. FFPU is a synthetic compound that belongs to the class of urea derivatives and has been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-(3-fluorophenyl)-N'-(6-methyl-2-pyridinyl)urea is not fully understood, but it is believed to involve the inhibition of protein kinases. Protein kinases are enzymes that play a crucial role in cellular signaling pathways and are often dysregulated in cancer cells. By inhibiting protein kinases, N-(3-fluorophenyl)-N'-(6-methyl-2-pyridinyl)urea can disrupt the signaling pathways that promote cancer cell growth and proliferation, leading to cell death.
In agriculture, N-(3-fluorophenyl)-N'-(6-methyl-2-pyridinyl)urea is believed to inhibit the activity of acetolactate synthase (ALS), an enzyme that is essential for the biosynthesis of branched-chain amino acids in plants. By inhibiting ALS, N-(3-fluorophenyl)-N'-(6-methyl-2-pyridinyl)urea can disrupt the metabolic pathways of weeds and fungi, leading to their death.
Biochemical and Physiological Effects
N-(3-fluorophenyl)-N'-(6-methyl-2-pyridinyl)urea has been found to exhibit several biochemical and physiological effects in vitro and in vivo. In cancer cells, N-(3-fluorophenyl)-N'-(6-methyl-2-pyridinyl)urea has been reported to induce cell cycle arrest and apoptosis, leading to cell death. N-(3-fluorophenyl)-N'-(6-methyl-2-pyridinyl)urea has also been found to inhibit the migration and invasion of cancer cells, which are critical processes in the metastasis of cancer.
In plants, N-(3-fluorophenyl)-N'-(6-methyl-2-pyridinyl)urea has been found to inhibit the biosynthesis of branched-chain amino acids, leading to the disruption of metabolic pathways and the death of weeds and fungi.

Advantages and Limitations for Lab Experiments

N-(3-fluorophenyl)-N'-(6-methyl-2-pyridinyl)urea has several advantages for lab experiments, including its high potency and selectivity against protein kinases and its broad-spectrum activity against weeds and fungi. However, N-(3-fluorophenyl)-N'-(6-methyl-2-pyridinyl)urea also has some limitations, including its relatively low solubility in aqueous solutions and its potential toxicity to non-target organisms.

Future Directions

There are several future directions for the research and development of N-(3-fluorophenyl)-N'-(6-methyl-2-pyridinyl)urea. In medicinal chemistry, N-(3-fluorophenyl)-N'-(6-methyl-2-pyridinyl)urea could be further optimized to improve its pharmacokinetic properties and reduce its toxicity. N-(3-fluorophenyl)-N'-(6-methyl-2-pyridinyl)urea could also be tested in preclinical and clinical trials to evaluate its efficacy and safety as a potential anticancer drug.
In agriculture, N-(3-fluorophenyl)-N'-(6-methyl-2-pyridinyl)urea could be further developed as a herbicide or fungicide, with a focus on improving its selectivity and reducing its impact on non-target organisms. N-(3-fluorophenyl)-N'-(6-methyl-2-pyridinyl)urea could also be tested in field trials to evaluate its efficacy and safety under real-world conditions.
Conclusion
In conclusion, N-(3-fluorophenyl)-N'-(6-methyl-2-pyridinyl)urea is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and agriculture. N-(3-fluorophenyl)-N'-(6-methyl-2-pyridinyl)urea exhibits potent inhibitory activity against protein kinases and has been found to exhibit antitumor and herbicidal activity. N-(3-fluorophenyl)-N'-(6-methyl-2-pyridinyl)urea has several advantages for lab experiments, including its high potency and broad-spectrum activity, but also has some limitations, including its potential toxicity. Future research on N-(3-fluorophenyl)-N'-(6-methyl-2-pyridinyl)urea could lead to the development of new drugs and pesticides with improved efficacy and safety.

Synthesis Methods

N-(3-fluorophenyl)-N'-(6-methyl-2-pyridinyl)urea can be synthesized by reacting 3-fluoroaniline with 6-methyl-2-pyridinecarboxylic acid in the presence of a coupling agent such as N,N'-carbonyldiimidazole (CDI). The resulting intermediate is then treated with an isocyanate, such as phenyl isocyanate, to yield N-(3-fluorophenyl)-N'-(6-methyl-2-pyridinyl)urea. This synthesis method has been reported in several scientific publications and has been optimized to achieve high yields and purity of N-(3-fluorophenyl)-N'-(6-methyl-2-pyridinyl)urea.

Scientific Research Applications

N-(3-fluorophenyl)-N'-(6-methyl-2-pyridinyl)urea has been extensively studied for its potential applications in various fields of research. In medicinal chemistry, N-(3-fluorophenyl)-N'-(6-methyl-2-pyridinyl)urea has been found to exhibit potent inhibitory activity against a wide range of protein kinases, including the epidermal growth factor receptor (EGFR), platelet-derived growth factor receptor (PDGFR), and vascular endothelial growth factor receptor (VEGFR). N-(3-fluorophenyl)-N'-(6-methyl-2-pyridinyl)urea has also been reported to exhibit antitumor activity in several cancer cell lines, making it a promising candidate for the development of new anticancer drugs.
In agriculture, N-(3-fluorophenyl)-N'-(6-methyl-2-pyridinyl)urea has been found to exhibit herbicidal activity against several weed species, including barnyard grass and redroot pigweed. N-(3-fluorophenyl)-N'-(6-methyl-2-pyridinyl)urea has also been reported to exhibit fungicidal activity against several plant pathogenic fungi, making it a potential candidate for the development of new fungicides.